Cas no 218302-09-1 (1H-Pyrazole-5-carboxylic acid, 1-(7-isoquinolinyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-(7-isoquinolinyl)-3-(trifluoromethyl)-
• CAS No: 218302-09-1
• MF: C₁₄H₈F₃N₃O₂
• MW: 307.227433204651
• CID: 1404418
• Update Time: 2024-08-15

1H-Pyrazole-5-carboxylic acid, 1-(7-isoquinolinyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-(7-isoquinolinyl)-3-(trifluoromethyl)-

• Inchi： 1S/C14H8F3N3O2/c15-14(16,17)12-6-11(13(21)22)20(19-12)10-2-1-8-3-4-18-7-9(8)5-10/h1-7H,(H,21,22)
• InChI Key： QQVZHJPNNCVFQD-UHFFFAOYSA-N
• SMILES： N1(C2=CC3=C(C=C2)C=CN=C3)C(C(O)=O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 307.05694

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 494.4±45.0 °C(Predicted)
• PSA: 68.01
• pka: 2.62±0.36(Predicted)